Cas no 1240596-29-5 (4,5-Dichloropyrimidine-2-carboxylic acid)

4,5-Dichloropyrimidine-2-carboxylic acid is a heterocyclic compound featuring a pyrimidine core substituted with chlorine atoms at the 4 and 5 positions and a carboxylic acid group at the 2 position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The dichloro substitution enhances reactivity, facilitating further functionalization, while the carboxylic acid group allows for derivatization via esterification, amidation, or other coupling reactions. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is particularly valuable in medicinal chemistry for constructing biologically active pyrimidine derivatives.

4,5-Dichloropyrimidine-2-carboxylic acid structure

1240596-29-5 structure

Product Name:4,5-Dichloropyrimidine-2-carboxylic acid

CAS No:1240596-29-5

MF:C₅H₂Cl₂N₂O₂

MW:192.987578868866

CID:4826630

Update Time:2025-06-12

4,5-Dichloropyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-Dichloropyrimidine-2-carboxylic acid
- Inchi： 1S/C5H2Cl2N2O2/c6-2-1-8-4(5(10)11)9-3(2)7/h1H,(H,10,11)
- InChI Key： PQJLAMDMXDFOFD-UHFFFAOYSA-N
- SMILES： ClC1C=NC(C(=O)O)=NC=1Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 167
XLogP3: 1.7
Topological Polar Surface Area: 63.1

4,5-Dichloropyrimidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A039001795-250mg	4,5-Dichloropyrimidine-2-carboxylic acid	1240596-29-5	98%	250mg	$873.62	2023-09-03
Alichem	A039001795-500mg	4,5-Dichloropyrimidine-2-carboxylic acid	1240596-29-5	98%	500mg	$1224.40	2023-09-03
Alichem	A039001795-1g	4,5-Dichloropyrimidine-2-carboxylic acid	1240596-29-5	98%	1g	$1886.75	2023-09-03

4,5-Dichloropyrimidine-2-carboxylic acid Related Literature

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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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4. An atlas of endohedral Sc2S cluster fullerenes†

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5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4,5-Dichloropyrimidine-2-carboxylic acid

Comprehensive Overview of 4,5-Dichloropyrimidine-2-carboxylic acid (CAS No. 1240596-29-5)

4,5-Dichloropyrimidine-2-carboxylic acid (CAS No. 1240596-29-5) is a specialized heterocyclic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. This compound belongs to the pyrimidine derivatives family, a class of molecules that have garnered significant attention due to their versatility in drug discovery and material science. Researchers and industries are increasingly exploring its applications, particularly in the development of small-molecule inhibitors and bioconjugation reagents.

The structural uniqueness of 4,5-Dichloropyrimidine-2-carboxylic acid lies in its dichlorinated pyrimidine core, which enhances reactivity and enables selective modifications. This feature makes it a valuable building block for medicinal chemistry projects, especially in designing kinase inhibitors or anticancer agents. Recent studies highlight its potential in targeted therapies, aligning with the growing demand for precision medicine solutions. Additionally, its carboxylic acid functional group allows for further derivatization, facilitating the creation of novel bioactive compounds.

In the context of sustainable chemistry, 4,5-Dichloropyrimidine-2-carboxylic acid is also being investigated for its compatibility with green synthesis methodologies. As environmental regulations tighten, industries seek eco-friendly alternatives for chemical production. This compound’s adaptability to catalytic processes and solvent-free reactions positions it as a candidate for green chemistry initiatives. Such advancements resonate with global trends like carbon footprint reduction and circular economy practices.

From a commercial perspective, the demand for high-purity 4,5-Dichloropyrimidine-2-carboxylic acid is rising, driven by its use in contract research organizations (CROs) and custom synthesis services. Suppliers emphasize batch-to-batch consistency and regulatory compliance, addressing concerns about quality control in bulk chemical procurement. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring it meets the stringent standards of GMP manufacturing.

For researchers seeking CAS 1240596-29-5 suppliers, it is critical to evaluate technical data sheets (TDS) and material safety guidelines. Common queries in search engines include "4,5-Dichloropyrimidine-2-carboxylic acid solubility" and "synthetic routes for pyrimidine derivatives," reflecting the compound’s niche yet expanding applications. Furthermore, its relevance in peptide coupling reactions and cross-coupling chemistry makes it a subject of interest in academic research and industrial R&D.

In summary, 4,5-Dichloropyrimidine-2-carboxylic acid (CAS No. 1240596-29-5) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted roles—from drug development to sustainable synthesis—underscore its importance in advancing scientific and industrial progress. As exploration of functionalized pyrimidines continues, this compound is poised to remain a focal point in cutting-edge research.